Cas no 62935-24-4 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester)

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester structure

62935-24-4 structure

Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester

CAS No:62935-24-4

Molecular Formula:C₈H₉O₂F₅

Molecular Weight:232.14786

CID:428637

PubChem ID:71381800

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester Properties

Names and Identifiers

- 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester
- 2-methylpropyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
- DTXSID60804223
- 62935-24-4
- InChIKey： NPGRJORYSSPGER-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9F5O2/c1-4(2)3-15-7(14)5(6(9)10)8(11,12)13/h4H,3H2,1-2H3
- SMILES： CC(C)COC(=O)C(=C(F)F)C(F)(F)F

Computed Properties

Exact Mass: 232.05227
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 232.05227034g/mol
Heavy Atom Count: 15
Complexity: 263
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester Related Literature

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2. Pd supported N-doped CeO2 as an efficient hydrogen oxidation reaction catalyst in PEMFC†

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62935-24-4 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester) Related Products

685-09-6(2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester)

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